2-Phthalimidophenylacetic acid

• Molecular Formula: C16H11NO4
• Molecular Weight: 281.26 g/mol
• IUPAC Name: 2-[2-(1,3-dioxoisoindol-2-yl)phenyl]acetic acid
• InChI: InChI=1S/C16H11NO4/c18-14(19)9-10-5-1-4-8-13(10)17-15(20)11-6-2-3-7-12(11)16(17)21/h1-8H,9H2,(H,18,19)
• InChI Key: XGWVVJHQUHAMEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)N2C(=O)C3=CC=CC=C3C2=O

Description

2-Phthalimidophenylacetic acid is a useful research compound. Its molecular formula is C16H11NO4 and its molecular weight is 281.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of phenylglycine (3.0 g, 20 mmol) and sodium carbonate (2.23 g, 21 mmol) in 450 mL of water is added N-carbethoxyphthalimide (4.38 g, 20 mmol). After 45 minutes, the reaction slurry is filtered. The filtrate is stirred and the pH adjusted to 1-2 with 4N hydrochloric acid. After 1 hour, the resulting slurry is filtered and the solid washed with water. The solid is dried in vacuo (60° C., <1 mm) to afford 2.88 g (51%) of 2-phthalimidophenylacetic acid as a white powder.